2-(cyclopropylmethoxy)-N-(3-methylpyridin-2-yl)isonicotinamide

• IUPAC Name: 2-(cyclopropylmethoxy)-N-(3-methylpyridin-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O2/c1-11-3-2-7-18-15(11)19-16(20)13-6-8-17-14(9-13)21-10-12-4-5-12/h2-3,6-9,12H,4-5,10H2,1H3,(H,18,19,20)
• InChI Key: VUKQSYOVONYGAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=CC(=NC=C2)OCC3CC3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

2-(Cyclopropylmethoxy)-N-(3-methylpyridin-2-yl)isonicotinamide, also known as CPI-1205, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of advanced prostate cancer. CPI-1205 is a selective inhibitor of the histone methyltransferase enzyme EZH2, which is known to play a critical role in the development and progression of various cancers.

Scientific Research Applications

Applications in Imaging and Disease Research

• PET Imaging Agents for Alzheimer's Disease : A study involved the synthesis of isonicotinamides labeled with carbon-11, designed as potential PET imaging agents for examining the glycogen synthase kinase-3 (GSK-3) enzyme in Alzheimer's disease. These compounds were synthesized to explore their suitability for in vivo imaging applications, aiming to contribute to the understanding and diagnosis of neurodegenerative diseases (Gao, Wang, & Zheng, 2017).

Chemical Synthesis and Reactivity

• Synthesis of Nevirapine : Research on the synthesis of Nevirapine, an anti-infective agent, involved coupling isonicotinamide derivatives with cyclopropyl amine, indicating the utility of these compounds in synthesizing pharmaceutically active agents (Hu Yong-an, 2012).
• Catalytic Hydration of Cyanopyridines : Another study explored the catalytic hydration of cyanopyridines using nickel(0), leading to the production of isonicotinamide among other products. This demonstrates the role of similar compounds in catalytic chemical reactions, potentially offering pathways to synthesize new materials or drugs (Crisóstomo, Crestani, & García, 2010).

Antimicrobial and Antitumor Potential

• Antimicrobial Activity : Some studies synthesized derivatives of isonicotinamide and evaluated their antimicrobial activity, indicating potential applications in developing new antimicrobial agents (Mishra et al., 2010).
• Antitumor Medicines : Research on the synthesis of N-(2-nitroxyethyl)isonicotinamide and its complexes with PdCl2 and PtCl2 explored their potential as antitumor medicines, showcasing the therapeutic applications of isonicotinamide derivatives (Fedorov et al., 2001).